Cas no 5374-29-8 (2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylideneacetic acid)
2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylideneacetic acid Chemical and Physical Properties
Names and Identifiers
-
- (Z)-2-(2,4-Dioxothiazolidin-5-ylidene)acetic acid
- 2-[(5Z)-2,4-Dioxo-1,3-thiazolidin-5-ylidene]acetic acid
- (2,4-dioxo-thiazolidin-5-ylidene)-acetic acid
- (2Z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)acetic acid(SALTDATA: FREE)
- 2,4-Dioxo-3H-quinoline-3-carboxylic acid
- 2,4-Dioxo-5-carboxymethyliden-thiazolidin
- 2,4-dioxoquinoline-3-carboxylic acid
- 2,4-dioxo-thiazolidin-5-ylidene-acetic acid
- 3-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-2,4-dioxo-
- 5-Carboxymethylen-2,4-dioxo-thiazolidin
- AC1MILKM
- BRN 5813583
- Oprea1_006615
- SureCN5414288
- SureCN6684295
- 5374-29-8
- (2Z)-2-(2,4-dioxo-1,3-thiazolidin-5-ylidene)acetic acid
- [2,4-Dioxo-thiazolidin-(5Z)-ylidene]-acetic acid
- (E)-2-(2,4-Dioxothiazolidin-5-ylidene)acetic acid
- MFCD01556830
- (2Z)-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)acetic acid, AldrichCPR
- 1171128-34-9
- (Z)-2-(2,4-dioxothiazolidin-5-ylidene)aceticacid
- SCHEMBL2826163
- SJ000243731
- HMS1425G10
- F1074-0324
- AKOS000117796
- D73570
- CHEMBL589186
- CS-0068204
- IDI1_010473
- 1639050-53-5
- (2Z)-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)acetic acid
- WWB12834
- 2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylideneacetic acid
-
- MDL: MFCD01556830
- Inchi: 1S/C5H3NO4S/c7-3(8)1-2-4(9)6-5(10)11-2/h1H,(H,7,8)(H,6,9,10)/b2-1-
- InChI Key: GZMAUGAAAMRIDY-UPHRSURJSA-N
- SMILES: S1C(NC(/C/1=C/C(=O)O)=O)=O
Computed Properties
- Exact Mass: 172.97829
- Monoisotopic Mass: 172.97827875g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 83.47
2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylideneacetic acid Security Information
- Hazardous Material transportation number:NONH for all modes of transport
2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylideneacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Z701735-500mg |
2-[(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene]acetic acid |
5374-29-8 | 500mg |
$ 70.00 | 2022-06-02 | ||
| TRC | Z701735-1g |
2-[(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene]acetic acid |
5374-29-8 | 1g |
$ 95.00 | 2022-06-02 | ||
| TRC | Z701735-5g |
2-[(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene]acetic acid |
5374-29-8 | 5g |
$ 340.00 | 2022-06-02 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CBR00426-1G |
(2Z)-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)acetic acid |
5374-29-8 | 1g |
¥2336.77 | 2023-11-14 | ||
| Enamine | EN300-34452-1.0g |
2-(2,4-dioxo-1,3-thiazolidin-5-ylidene)acetic acid |
5374-29-8 | 95% | 1.0g |
$657.0 | 2023-02-13 | |
| Enamine | EN300-34452-2.5g |
2-(2,4-dioxo-1,3-thiazolidin-5-ylidene)acetic acid |
5374-29-8 | 95% | 2.5g |
$1360.0 | 2023-09-03 | |
| Enamine | EN300-34452-5.0g |
2-(2,4-dioxo-1,3-thiazolidin-5-ylidene)acetic acid |
5374-29-8 | 95% | 5.0g |
$1723.0 | 2023-02-13 | |
| Enamine | EN300-34452-10.0g |
2-(2,4-dioxo-1,3-thiazolidin-5-ylidene)acetic acid |
5374-29-8 | 95% | 10.0g |
$2166.0 | 2023-02-13 | |
| ChemScence | CS-0067341-1g |
2-(2,4-Dioxo-5-thiazolidinylidene)acetic acid |
5374-29-8 | 1g |
$126.0 | 2022-04-27 | ||
| ChemScence | CS-0067341-5g |
2-(2,4-Dioxo-5-thiazolidinylidene)acetic acid |
5374-29-8 | 5g |
$213.0 | 2022-04-27 |
2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylideneacetic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylideneacetic acid
2-(5Z)-2,4-Dioxo-1,3-Thiazolidin-5-ylideneacetic Acid: A Comprehensive Overview
2-(5Z)-2,4-Dioxo-1,3-Thiazolidin-5-ylideneacetic Acid is a compound with the CAS registry number 5374-29-8, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are known for their versatile applications in drug design and development. The molecule's structure is characterized by a thiazolidine ring system with a conjugated acetic acid moiety, making it a valuable precursor for various bioactive compounds.
The thiazolidine core of this compound is a five-membered ring containing sulfur and nitrogen atoms. This structure is highly reactive and can undergo various transformations to yield derivatives with enhanced biological activities. Recent studies have highlighted the potential of thiazolidinones as scaffolds for anti-inflammatory, anticancer, and antimicrobial agents. For instance, researchers have reported that 2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylideneacetic acid derivatives exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes.
One of the most intriguing aspects of this compound is its ability to form stable enamine and thiosemicarbazone derivatives. These derivatives have been extensively studied for their potential as radiopharmaceuticals and contrast agents in medical imaging. Recent advancements in click chemistry have further expanded the scope of these derivatives, enabling their use in targeted drug delivery systems. The thiazolidinone moiety has also been incorporated into peptide mimetics, which are designed to mimic the activity of natural peptides while offering improved stability and bioavailability.
The synthesis of 2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylideneacetic acid typically involves a two-step process: the formation of the thiazolidine ring followed by oxidation to introduce the dioxo functionality. This process can be optimized using green chemistry principles, such as solvent-free conditions or catalytic systems, to minimize environmental impact. Recent research has also explored the use of microwave-assisted synthesis to accelerate reaction times and improve yields.
In terms of applications, this compound has found utility in the development of anti-diabetic agents, where it serves as a building block for molecules that modulate glucose metabolism. Additionally, its role in neuroprotective agents has been explored due to its ability to scavenge reactive oxygen species (ROS) and inhibit neurotoxic enzymes. The compound's versatility is further underscored by its use in agricultural chemicals, where it acts as a plant growth regulator and stress mitigator.
Recent studies have also delved into the pharmacokinetics and bioavailability of this compound. Researchers have employed advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) to study its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable insights into optimizing the compound's pharmacokinetic profile for therapeutic applications.
In conclusion, 2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylideneacetic acid is a multifaceted compound with immense potential in various scientific domains. Its unique chemical structure and reactivity make it an invaluable tool for researchers aiming to develop novel therapeutic agents. As ongoing research continues to uncover new applications and mechanisms of action for this compound, its significance in the field of organic chemistry is expected to grow further.
5374-29-8 (2-(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylideneacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)